Cas no 2137808-50-3 (4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde)

• Product Name: 4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde
• CAS No: 2137808-50-3
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 6166751
• PubChem ID: 165750663
• Update Time: 2025-05-20

4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-624791
• 4-(2-methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde
• 2137808-50-3
• 4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde

• Inchi： 1S/C15H26O/c1-5-9-15(12-16)10-7-13(8-11-15)14(3,4)6-2/h5,12-13H,1,6-11H2,2-4H3
• InChI Key： ZGABBZFBHAPFIJ-UHFFFAOYSA-N
• SMILES： O=CC1(CC=C)CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 222.198365449g/mol
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde

Research Brief on 4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde (CAS: 2137808-50-3)

In recent years, the compound 4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde (CAS: 2137808-50-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique cyclohexane backbone and functional groups, has shown promising potential in various applications, including drug discovery, fragrance development, and synthetic chemistry. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activities, and potential industrial applications.

The synthesis of 4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a 78% yield under mild reaction conditions. The study emphasized the compound's structural versatility, as the aldehyde group and the prop-2-en-1-yl side chain offer multiple sites for further functionalization. This makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the development of bioactive compounds.

From a pharmacological perspective, preliminary in vitro studies have demonstrated that 4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde exhibits moderate inhibitory activity against certain inflammatory enzymes, such as cyclooxygenase-2 (COX-2). A recent study published in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12.3 µM, suggesting its potential as a lead compound for anti-inflammatory drug development. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Beyond its biomedical applications, this compound has also been explored in the fragrance industry. Its woody and slightly floral odor profile, combined with its stability under various conditions, makes it a candidate for use in perfumery. A 2022 market analysis by Chemical & Engineering News highlighted the growing demand for sustainable fragrance ingredients, and 4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde has been identified as a potential alternative to traditional synthetic musks.

In conclusion, 4-(2-Methylbutan-2-yl)-1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde (CAS: 2137808-50-3) represents a multifaceted compound with applications spanning pharmaceuticals, fragrances, and synthetic chemistry. While its biological activities are still under investigation, its structural features and synthetic accessibility position it as a promising candidate for further research. Future studies should focus on optimizing its bioactivity, exploring its mechanism of action, and scaling up its production for industrial applications.